Cas no 899975-61-2 (4-bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide)

• Product Name: 4-bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide
• CAS No: 899975-61-2
• MF: C₁₇H₁₈BrFN₂O
• MW: 365.240026950836
• CID: 5460080
• Update Time: 2025-05-23

4-bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)benzamide
• 4-bromo-N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]benzamide
• 4-bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide

• Inchi： 1S/C17H18BrFN2O/c1-21(2)16(12-5-9-15(19)10-6-12)11-20-17(22)13-3-7-14(18)8-4-13/h3-10,16H,11H2,1-2H3,(H,20,22)
• InChI Key： RZLGQNXUSRXMTJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NCC(C1C=CC(=CC=1)F)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• XLogP3: 3.6
• Topological Polar Surface Area: 32.299

Additional information on 4-bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide

4-Bromo-N-2-(Dimethylamino)-2-(4-Fluorophenyl)Ethylbenzamide (CAS No. 899975-61-2)

4-Bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide is a complex organic compound with the CAS registry number 899975-61-2. This compound belongs to the class of benzamides, which are widely studied in various fields of chemistry, including medicinal chemistry and materials science. The structure of this compound is characterized by a benzamide core, with substituents that include a bromine atom, a dimethylamino group, and a fluorophenyl group. These substituents play a crucial role in determining the compound's physical, chemical, and biological properties.

The synthesis of 4-bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most significant applications of this compound lies in its potential as a drug candidate. The presence of the dimethylamino group and the fluorophenyl substituent suggests that this compound may exhibit interesting pharmacological properties. For instance, studies have shown that similar compounds with these substituents can modulate enzyme activity or interact with specific receptors, making them promising leads for drug development. Recent research has focused on evaluating the compound's bioavailability and its ability to cross cellular membranes, which are critical factors for its potential therapeutic use.

In addition to its pharmacological applications, 4-bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide has shown promise in materials science. Its unique structure allows it to form self-assembled monolayers or act as a precursor for more complex materials. For example, researchers have investigated its use in creating organic semiconductors for flexible electronics or as a component in advanced polymer systems. The bromine atom in the structure is particularly valuable for such applications due to its ability to participate in cross-coupling reactions.

The toxicity profile of this compound is another area of active research. Initial studies suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, which aligns with its potential role as an anticancer agent. However, further investigations are required to fully understand its mechanism of action and to assess its safety profile for human use. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be considered for clinical trials.

From an environmental perspective, the degradation pathways of 4-bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide are being studied to determine its persistence in natural ecosystems. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are being employed to monitor its breakdown products under various environmental conditions. Understanding these processes is essential for assessing the compound's environmental impact and ensuring sustainable practices during its production and use.

Recent advancements in computational chemistry have also provided new insights into the properties of this compound. Quantum mechanical calculations have been used to predict its electronic structure and reactivity under different conditions. These computational models complement experimental studies by offering a deeper understanding of the compound's behavior at the molecular level.

In conclusion, 4-bromo-N-2-(dimethylamino)-2-(4-fluorophenyl)ethylbenzamide (CAS No. 899975-61-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with valuable chemical and biological properties that make it an attractive target for further research and development. As scientific understanding continues to grow, this compound holds great potential for contributing to advancements in medicine, materials science, and environmental sustainability.